1,5-Dithiaspiro[5.5]undecane

• CAS No.: 180-96-1
• Molecular Formula: C9H16S2
• Molecular Weight: 188.4 g/mol
• IUPAC Name: 1,5-dithiaspiro[5.5]undecane
• InChI: InChI=1S/C9H16S2/c1-2-5-9(6-3-1)10-7-4-8-11-9/h1-8H2
• InChI Key: FQWRSLDYRXSLAH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)SCCCS2

Description

1,5-Dithiaspiro[5.5]undecane is a spirocyclic compound containing two sulfur atoms in its heterocyclic rings. Spiro compounds, characterized by two rings connected through a single atom (the spiro atom), exhibit unique conformational rigidity and electronic properties due to their fused cyclic systems. The sulfur atoms in 1,5-dithiaspiro[5.5]undecane contribute to its distinct reactivity, such as enhanced nucleophilicity and stability compared to oxygen or nitrogen analogs .

Comparison with Similar Compounds

Heteroatom Substitution Effects

Spiro compounds vary primarily in heteroatom composition (O, N, S), which critically influences their physicochemical and biological properties:

Compound	Heteroatoms	Molecular Formula	Molecular Weight	Key Features
1,5-Dithiaspiro[5.5]undecane	S, S	C₉H₁₆S₂	200.35	High thermal stability; sulfur-mediated redox activity
1,5-Dioxaspiro[5.5]undecane	O, O	C₉H₁₆O₂	156.22	Polar, hydrogen-bonding capacity; used in pharmaceuticals
1,4-Diazaspiro[5.5]undecane	N, N	C₉H₁₈N₂	154.25	Basic character; bioactive (e.g., anticonvulsant, antimicrobial)
2,4,8,10-Tetraoxaspiro[5.5]undecane	O (x4)	C₉H₁₆O₄	188.22	High polarity; applications in materials science

Key Observations :

• Sulfur vs. Oxygen: Sulfur’s larger atomic radius and lower electronegativity result in longer bond lengths and reduced hydrogen-bonding capacity compared to oxygen analogs.
• Nitrogen vs. Oxygen/Sulfur: Diazaspiro compounds exhibit basicity and hydrogen-bond donor capacity, making them suitable for targeting biological receptors .

Thermodynamic and Spectroscopic Properties

Comparative DFT and experimental studies highlight differences in stability and reactivity:

• 1,5-Dioxaspiro Derivatives : Exhibit strong O–H⋯O and N–H⋯O hydrogen bonding, forming 2D frameworks in crystal structures . The B3LYP/6-311G(d,p) method accurately predicts their FT-IR and electronic spectra .
• Dithiaspiro Analogs : Sulfur’s polarizability leads to lower melting points and higher thermal stability. For example, 1,7-dioxaspiro[5.5]undecane derivatives show boiling points ~258°C (e.g., 3,3-diethyl-9-methyl derivative) , while dithiaspiro compounds are predicted to have higher boiling points due to sulfur’s larger molar mass.